Cas no 22246-00-0 (6-Amino-3,4-dihydroisoquinolin-1(2H)-one)
22246-00-0 structure
Product Name:6-Amino-3,4-dihydroisoquinolin-1(2H)-one
CAS No:22246-00-0
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD11007917
CID:1059867
PubChem ID:27274719
Update Time:2025-04-20
6-Amino-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3,4-dihydroisoquinolin-1(2H)-one
- 6-Amiisoquilone
- 6-amino-3,4-dihydro-1(2H)-Isoquinolinone
- 6-amino-3,4-dihydro-2H-isoquinolin-1-one
- 6-Aminoisoquinolone
- 6-Amino-3,4-dihydro-isocarbostyril
- SCHEMBL15727824
- AKOS006303697
- SB13708
- DA-36601
- J-014605
- 6-amino-1,2,3,4-tetrahydroisoquinolin-1-one
- A878643
- AS-46522
- EN300-295340
- DTXSID10650590
- 22246-00-0
- CS1458
- Z1198280382
- 1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-
- MFCD11007917
-
- MDL: MFCD11007917
- Inchi: 1S/C9H10N2O/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-2,5H,3-4,10H2,(H,11,12)
- InChI Key: DVLAULBAJZJPJS-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(=CC=2CCN1)N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (4.4 g/l) (25 º C),
6-Amino-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 118371-500mg |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 500mg |
8940CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 118371-1g |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 1g |
12826CNY | 2021-05-07 | ||
| TRC | A604845-50mg |
6-Amino-3,4-dihydroIsoquinolin-1(2H)-one |
22246-00-0 | 50mg |
$ 155.00 | 2023-04-19 | ||
| TRC | A604845-250mg |
6-Amino-3,4-dihydroIsoquinolin-1(2H)-one |
22246-00-0 | 250mg |
$ 454.00 | 2023-04-19 | ||
| TRC | A604845-1g |
6-Amino-3,4-dihydroIsoquinolin-1(2H)-one |
22246-00-0 | 1g |
$ 1055.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 118371-500mg |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 500mg |
8940.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 118371-1g |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 1g |
12826.0CNY | 2021-07-13 | ||
| Chemenu | CM222688-1g |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 95% | 1g |
$981 | 2021-08-04 | |
| Apollo Scientific | OR302549-1g |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 95% | 1g |
£495.00 | 2025-02-19 | |
| Chemenu | CM222688-250mg |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one |
22246-00-0 | 95% | 250mg |
$*** | 2023-03-30 |
6-Amino-3,4-dihydroisoquinolin-1(2H)-one Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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